[(4-aminopentyl)carbamoyl]formic acid hydrochloride

• CAS No.: 2567503-13-1
• Molecular Formula: C7H15ClN2O3
• Molecular Weight: 210.7

Description

[(4-aminopentyl)carbamoyl]formic acid hydrochloride is a chemical compound with a variety of applications in scientific research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4-aminopentyl)carbamoyl]formic acid hydrochloride typically involves the reaction of 4-aminopentylamine with formic acid under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, including temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and continuous flow processes. The use of advanced technologies and equipment ensures efficient production with minimal waste and environmental impact. The compound is then purified using techniques such as crystallization, filtration, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

[(4-aminopentyl)carbamoyl]formic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines and other reduced products.

Substitution: The compound can undergo substitution reactions with various reagents to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

[(4-aminopentyl)carbamoyl]formic acid hydrochloride has numerous applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of complex molecules and as a reagent in various chemical reactions.

Biology: The compound is used in biochemical assays and as a probe to study biological processes.

Medicine: It has potential therapeutic applications and is used in the development of new drugs and treatments.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of [(4-aminopentyl)carbamoyl]formic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and affecting various biological processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

[(4-aminopentyl)carbamoyl]formic acid hydrochloride can be compared with other similar compounds, such as:

[(4-aminobutyl)carbamoyl]formic acid hydrochloride: This compound has a shorter carbon chain and may exhibit different chemical properties and reactivity.

[(4-aminopentyl)carbamoyl]acetic acid hydrochloride: This compound has an acetic acid moiety instead of formic acid, leading to different chemical behavior and applications.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and reactivity compared to other similar compounds.